| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H971150-250mg |
O-(4-Hydroxyphenyl)-L-lactic Acid |
105118-15-8 | 250mg |
$ 178.00 | 2023-09-07 | ||
| TRC | H971150-500mg |
O-(4-Hydroxyphenyl)-L-lactic Acid |
105118-15-8 | 500mg |
$328.00 | 2023-05-18 | ||
| TRC | H971150-1g |
O-(4-Hydroxyphenyl)-L-lactic Acid |
105118-15-8 | 1g |
$ 505.00 | 2022-06-04 | ||
| TRC | H971150-2.5g |
O-(4-Hydroxyphenyl)-L-lactic Acid |
105118-15-8 | 2.5g |
$1235.00 | 2023-05-18 | ||
| TRC | H971150-1000mg |
O-(4-Hydroxyphenyl)-L-lactic Acid |
105118-15-8 | 1g |
$620.00 | 2023-05-18 | ||
| BAI LING WEI Technology Co., Ltd. | J60H971150-250mg |
105118-15-8 | >95% (HPLC) | 250mg |
￥2189 | 2025-08-06 | ||
| eNovation Chemicals LLC | Y4205840-1g |
(S)-2-(4-Hydroxyphenoxy)propanoic Acid |
105118-15-8 | 95% | 1g |
$1275 | 2025-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY418975-1g |
(S)-2-(4-Hydroxyphenoxy)propanoic Acid |
105118-15-8 | ≥95% | 1g |
¥11250.00 | 2025-08-06 |
O-(4-Hydroxyphenyl)-L-lactic Acid (CAS No. 105118-15-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxyphenyl and lactic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining aromatic and aliphatic components, enables diverse applications in drug development, nutraceuticals, and cosmeceuticals. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, aligning with the growing demand for enantiomerically pure pharmaceuticals.
In recent years, the compound's role in skin-whitening agents and antioxidant formulations has become a hotspot, driven by consumer interest in brightening skincare and anti-aging solutions. Studies suggest that O-(4-Hydroxyphenyl)-L-lactic Acid may inhibit melanin production, making it a candidate for hyperpigmentation treatment. This aligns with trending searches like "natural tyrosinase inhibitors" and "safe alternatives to hydroquinone," reflecting public demand for non-toxic cosmetic ingredients. Its L-lactic acid component also contributes to moisture retention, a key focus in barrier repair skincare trends.
From a technical perspective, the compound's CAS No. 105118-15-8 is frequently queried in chemical databases alongside terms like "synthetic pathway optimization" and "scalable production methods." The 4-hydroxyphenyl group offers reactivity for O-glycosylation or esterification, valuable for creating prodrugs or targeted delivery systems. Analytical techniques such as HPLC purity analysis and chiral separation are critical for quality control, as purity directly impacts its efficacy in biocatalysis applications.
Environmental and regulatory considerations are increasingly shaping research around this compound. With rising interest in green chemistry, scientists explore enzymatic synthesis routes for O-(4-Hydroxyphenyl)-L-lactic Acid to reduce reliance on traditional petroleum-derived precursors. This responds to search trends like "biobased pharmaceutical intermediates" and "sustainable chiral compounds." Additionally, its GRAS (Generally Recognized As Safe) potential for food applications sparks investigations into natural preservatives and functional food additives.
The compound's structure-activity relationship (SAR) remains an active research area, particularly regarding its hydrogen-bonding capacity and radical scavenging properties. Computational chemistry studies using molecular docking simulations predict interactions with enzymatic targets, addressing search queries like "mechanism of tyrosinase inhibition." These insights support rational design of derivatives with enhanced bioavailability or tissue specificity.
In industrial contexts, CAS 105118-15-8 appears in patents covering stable formulations and controlled-release systems. Its compatibility with polymeric matrices makes it suitable for transdermal patches or biodegradable carriers, topics frequently searched in drug delivery innovation circles. Quality standards emphasize residual solvent control and stereochemical purity, crucial for meeting ICH guidelines in pharmaceutical manufacturing.
Emerging applications in plant growth regulation and stress resistance enhancement have expanded the compound's relevance beyond human health. Agricultural researchers investigate its role as a phenolic elicitor to stimulate secondary metabolite production in medicinal plants, responding to queries about "sustainable crop biofortification." This dual-use potential positions O-(4-Hydroxyphenyl)-L-lactic Acid at the intersection of pharmacognosy and agricultural biotechnology.
Analytical challenges persist in characterizing this compound, particularly regarding stereoisomer differentiation and thermal stability profiling. Advanced techniques like LC-MS/MS and NMR crystallography help address these issues, topics often searched alongside "analytical method validation." Standardization efforts focus on establishing reference materials and spectral libraries to support quality assurance in commercial production.
The future trajectory for O-(4-Hydroxyphenyl)-L-lactic Acid research likely involves nanotechnology integration for enhanced delivery systems and exploration of its gut microbiome modulation potential. These directions align with trending scientific inquiries about "nanoencapsulated active ingredients" and "dietary phenol metabolism." As regulatory landscapes evolve, particularly concerning cosmetic ingredient transparency, comprehensive safety data and eco-toxicity assessments will become increasingly vital for market acceptance.
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
